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Compound of Interest

Compound Name:
4-Nitrophenyl (thiazol-5-ylmethyl)

carbonate

Cat. No.: B023342 Get Quote

Essential Safety and Handling Guide for 4-
Nitrophenyl (thiazol-5-ylmethyl) carbonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal protocols for 4-
Nitrophenyl (thiazol-5-ylmethyl) carbonate (CAS RN: 144163-97-3). Adherence to these

procedures is critical for ensuring a safe laboratory environment and minimizing risks to

personnel and the environment.

Hazard Identification and Safety Summary
4-Nitrophenyl (thiazol-5-ylmethyl) carbonate is a pale-yellow solid that poses several health

risks.[1] The primary hazards associated with this compound are summarized by its GHS

hazard statements.

Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

A comprehensive summary of the chemical and physical properties is provided in the table

below.

Property Value

CAS Number 144163-97-3

Molecular Formula C₁₁H₈N₂O₅S

Molecular Weight 280.26 g/mol

Appearance Pale-Yellow Solid

Melting Point 65-67°C

Storage Conditions
Refrigerator (2-8°C), Keep in a dark place,

Sealed in dry conditions

Boiling Point 475.3±45.0 °C (Predicted)

Flash Point 241.3±28.7 °C

Density 1.485 g/cm³

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-
Nitrophenyl (thiazol-5-ylmethyl) carbonate. A risk assessment should be conducted before

commencing any work.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Safety Goggles/Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety glasses

when there is a risk of

splashing.

Hand Chemical-Resistant Gloves

Butyl rubber gloves are

recommended for handling

nitro compounds.[4] Nitrile

gloves may also be used, but it

is advisable to double-glove

due to the lack of specific

breakthrough time data.

Always inspect gloves for

integrity before use.

Body Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned. For procedures with

a higher risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Respirator

All work should be conducted

in a certified chemical fume

hood to minimize inhalation

exposure. If engineering

controls are insufficient, an air-

purifying respirator (APR) with

organic vapor cartridges is

necessary.

Footwear Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.
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Experimental Protocols: Handling and Use
A systematic approach to handling 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate is essential

to minimize exposure and ensure safety.

3.1. Preparation and Pre-Experiment Checks

Designated Area: All work with this compound must be conducted in a designated area

within a certified chemical fume hood.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have an appropriate spill kit available for handling spills of solid chemical reagents.

PPE Inspection: Inspect all required PPE for integrity before use. Do not use damaged

gloves or other protective equipment.

Review Safety Data Sheet (SDS): Although a complete SDS may not be readily available,

review all available safety information and understand the potential hazards.

3.2. Handling Procedure

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical, even if gloves were worn.[5]

Dispensing: When weighing and dispensing the solid, do so in a fume hood to avoid

inhalation of any dust. Use appropriate tools to transfer the chemical and avoid creating dust.

During Use: Keep the container of 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate tightly

closed when not in use. Avoid all personal contact, including inhalation of any dust or vapors.

After Handling: Decontaminate all surfaces and equipment used. Wash hands and any

exposed skin thoroughly with soap and water.
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All waste materials contaminated with 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate must be

treated as hazardous waste.

4.1. Waste Segregation and Collection

Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste

container for all solid waste, including contaminated gloves, weighing paper, and pipette tips.

Labeling: The waste container must be clearly labeled with "HAZARDOUS WASTE," the full

chemical name "4-Nitrophenyl (thiazol-5-ylmethyl) carbonate," and the associated hazard

symbols (e.g., "Toxic," "Irritant").

No Mixing: Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

4.2. Storage and Disposal

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials. Keep the container tightly closed except when

adding waste.

Disposal: Arrange for the collection of the hazardous waste by a licensed environmental

waste management contractor. Do not dispose of this chemical down the drain or in regular

trash.

Empty Containers: The original container of 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate
should be treated as hazardous waste and disposed of accordingly. Do not attempt to clean

and reuse the container.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b023342?utm_src=pdf-body
https://www.benchchem.com/product/b023342?utm_src=pdf-body
https://www.benchchem.com/product/b023342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation First Aid and Response Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them a small amount of water to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

a small spill, carefully sweep up the solid

material, avoiding dust generation, and place it

in a labeled hazardous waste container. Clean

the spill area with a suitable solvent. For a large

spill, contact your institution's EHS office

immediately.

Logical Workflow Diagram
The following diagram illustrates the safe handling and disposal workflow for 4-Nitrophenyl
(thiazol-5-ylmethyl) carbonate.
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Safe Handling and Disposal Workflow for 4-Nitrophenyl (thiazol-5-ylmethyl) carbonate

Preparation

Handling

Disposal Post-Handling

1. Don Appropriate PPE

2. Prepare Workspace in Fume Hood

3. Verify Emergency Equipment Accessibility

4. Weigh and Dispense

5. Perform Experimental Procedure

6. Decontaminate Workspace and Equipment

7. Collect Waste in Labeled Container 10. Remove PPE

8. Store Waste in Designated Area

9. Arrange for Professional Disposal

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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